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Compound of Interest
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An In-depth Technical Guide to the Mechanical Properties of Clearfil Photo Posterior
Composite

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the mechanical properties of Clearfil Photo
Posterior, a light-curing, radiopaque composite restorative material. The information is
compiled from various scientific studies to offer a comprehensive resource for professionals in
dental materials research and development.

Introduction

Clearfil Photo Posterior is a dental composite designed for restorations in the posterior
region.[1][2][3] As a material intended for stress-bearing applications, its mechanical properties
are of paramount importance for clinical success. This guide synthesizes available data on its
key mechanical characteristics, including wear resistance, flexural strength, and degree of
conversion, and outlines the experimental protocols used to determine these properties.

Composition and its Influence on Mechanical
Properties

The performance of Clearfil Photo Posterior is a direct result of its composition. As a hybrid
composite, it contains a resin matrix and inorganic filler particles.[4] The specific size,
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distribution, and loading of these fillers, along with the chemistry of the resin matrix, dictate the
material's overall strength, durability, and handling characteristics.

Composition to Property Relationship of Clearfil Photo Posterior

Resulting Mechanical Properties

. Optimal Degree of Conversion
Compositional Elements

Photoinitiator System

Low Polymerization Shrinkage @ High Wear Resistance

Resin Matrix (e.g., Bis-GMA, TEGDMA)

High Compressive Strength High Flexural Strength

Inorganic Filler Particles (Hybrid)

Silane Coupling Agent
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Composition to Property Relationship of Clearfil Photo Posterior

Mechanical Properties: Data Summary

The following tables summarize the available quantitative data on the mechanical properties of

Clearfil Photo Posterior.

Table 1: Wear Resistance
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Study Type Method Key Findings Citations
Demonstrated strong
relationship between
In Vitro Comparative Three-body wear in-vitro and clinical 4]
Study device wear data; evaluated
against seven other
posterior composites.
Capable of
i ] ] Multi-mode oral wear characterizing
In Vitro Simulation ) ) - [5]
simulator abrasion and attrition
wear simultaneously.
Table 2: Flexural Properties
Reported o
Property Method Notes Citations
Value
Specific value for
Clearfil Photo
Posterior not
> 80 MPa provided, but this
ISO 4049 i _ .
] (Required for is the standard it
Flexural Strength  (Three-point ) [6][7]
_ posterior must meet. A
bending) ] )
composites) related material,
Clearfil Photo
Core, showed
125 + 12 MPa.
This was for a
fiber-reinforced
Fracture ] )
. restoration using
Strength (of a Static 893 £ 459 N to

composite

structure)

Compression 1326 + 391 N

Clearfil Photo [8]
Posterior, not the
bulk material

itself.
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Table 3: Degree of Conversion

Degree of

Light Source Curing Time . Citations
Conversion (DC)

LED 40 s 43% [9][10]

QTH (Halogen) 40 s Higher than LED [9][10]

No significant
PAC (Plasma Arc) 10s difference from QTH [9][10]
or LED

Table 4: Polymerization Shrinkage

Measurement Technique Key Considerations Citations

A common method for
Dilatometer measuring volumetric [11]

shrinkage.

A highly accurate method for
Micro-CT three-dimensional shrinkage [12]

evaluation.

Unfavorable cavity

configurations (Class | and Il)
Shrinkage Stress can increase shrinkage stress,  [13]

potentially compromising the

adhesive bond.

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of study results. The
following sections describe the experimental protocols commonly used to evaluate the
mechanical properties of dental composites like Clearfil Photo Posterior.

Wear Resistance Testing
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o Objective: To simulate the wear of the composite material in the oral environment.
o Methodology (Three-Body Wear):

o Cylindrical cavity preparations (e.g., 4 mm in diameter) are made in the occlusal surface of
extracted human molars.[4]

o The cavities are restored with Clearfil Photo Posterior according to the manufacturer's
instructions.[4]

o The restored teeth are then subjected to simulated chewing cycles in a three-body wear
device. This device typically involves an antagonist cusp moving against the composite
surface in the presence of a third body, such as a slurry of food-simulating particles (e.g.,
ground seeds).[4][5]

o Wear is quantified by measuring the volume loss of the composite restoration, often using
profilometry or 3D scanning.[5]

Flexural Strength Testing

» Objective: To determine the material's resistance to bending forces, which is critical for
resisting fracture under occlusal loads.

o Methodology (ISO 4049):.

o Bar-shaped specimens of the composite are fabricated (e.g., 2 mm x 2 mm x 25 mm).[10]
[14]

o The specimens are light-cured according to a standardized protocol.

o After a specified storage period (e.g., 24 hours in water at 37°C), the specimens are
subjected to a three-point bending test in a universal testing machine.[7]

o Aload is applied to the center of the specimen until it fractures.

o The flexural strength and flexural modulus are calculated from the load at fracture and the
dimensions of the specimen.[7]
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Experimental Workflow for Flexural Strength Testing (ISO 4049)

Specimen Preparation
(e.g., 2x2x25 mm bars)

Light Curing
(Standardized Protocol)

Storage
(e.g., 24h in 37°C water)

Three-Point Bending Test
(Universal Testing Machine)

Data Acquisition
(Load at Fracture)

Calculation
(Flexural Strength & Modulus)
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Experimental Workflow for Flexural Strength Testing (ISO 4049)

Degree of Conversion Measurement

+ Objective: To quantify the percentage of monomer that has converted to polymer after light
curing, which directly impacts the material's final mechanical properties and biocompatibility.

+ Methodology (FTIR Spectroscopy):

o A small amount of uncured composite is placed on the crystal of a Fourier Transform
Infrared (FTIR) spectrometer to obtain a baseline spectrum of the unpolymerized material.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1167793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A specimen of a standardized thickness (e.g., 2 mm) is prepared in a mold and light-cured.
[61[91[10]

o The cured specimen is then analyzed using FTIR to obtain a spectrum of the polymerized
material.

o The degree of conversion is calculated by comparing the peak heights of the aliphatic
carbon-carbon double bonds (C=C) before and after curing, relative to an internal standard
peak (e.g., aromatic C=C).[9]

Conclusion

Clearfil Photo Posterior is a posterior composite material with documented high wear
resistance.[1][4][5][15] While specific, comprehensive data for all mechanical properties from a
single source is not readily available in the reviewed literature, the existing studies indicate that
its properties are in line with the requirements for a durable posterior restorative material. The
degree of conversion is influenced by the light source used, which is an important
consideration for clinical application.[9][10] Further research providing a complete and
standardized dataset for Clearfil Photo Posterior would be beneficial for comparative
analyses. The methodologies described provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.researchgate.net/publication/7072133_Flexural_strength_and_modulus_of_a_novel_ceramic_restorative_cement_intended_for_posterior_restorations_as_determined_by_a_three-point_bending_test
https://www.researchgate.net/publication/5308125_Fracture_strength_of_fiber-reinforced_surface-retained_anterior_cantilever_restorations
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.researchgate.net/publication/235620828_Conversion_degrees_of_resin_composites_using_different_light_sources
https://sciresol.s3.us-east-2.amazonaws.com/IJST/Articles/2016/Issue-20/Article2.pdf
https://www.researchgate.net/publication/390307242_Evaluation_of_Polymerization_Shrinkage_Microhardness_and_Depth_of_Cure_of_Different_Types_of_Bulk-Fill_Composites
https://repository.ubn.ru.nl/bitstream/handle/2066/146531/146531.pdf?sequence=1
https://www.researchgate.net/publication/341746522_The_Organic_Matrix_of_Restorative_Composites_and_Adhesives
https://www.kuraraynoritake.eu/no/clearfil-photo-posterior
https://www.benchchem.com/product/b1167793#mechanical-properties-of-clearfil-photo-posterior-composite
https://www.benchchem.com/product/b1167793#mechanical-properties-of-clearfil-photo-posterior-composite
https://www.benchchem.com/product/b1167793#mechanical-properties-of-clearfil-photo-posterior-composite
https://www.benchchem.com/product/b1167793#mechanical-properties-of-clearfil-photo-posterior-composite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

